Cas no 17302-32-8 (3,7-Dimethylnonane)

• Product Name: 3,7-Dimethylnonane
• CAS No: 17302-32-8
• MF: C₁₁H₂₄
• MW: 156.308263778687
• CID: 157336
• Update Time: 2025-06-08

3,7-Dimethylnonane Chemical and Physical Properties

Names and Identifiers

• Nonane, 3,7-dimethyl-
• 3,7-Dimethylnonane
• Nonane,3,7-dimethyl-

• Inchi： 1S/C11H24/c1-5-10(3)8-7-9-11(4)6-2/h10-11H,5-9H2,1-4H3
• InChI Key： YGPVLXJHRFZYJJ-UHFFFAOYSA-N
• SMILES： C(CC(C)CC)CC(C)CC

Computed Properties

• Exact Mass: 156.18792
• Monoisotopic Mass: 156.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.7435
• Melting Point: -57.06°C (estimate)
• Boiling Point: 184°C
• Flash Point: 110.2°C
• Refractive Index: 1.4176
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 3,7-Dimethylnonane

3,7-Dimethylnonane (CAS No. 17302-32-8): An Overview of Its Properties, Applications, and Recent Research

3,7-Dimethylnonane (CAS No. 17302-32-8) is a hydrocarbon compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by its branched chain structure, which includes two methyl groups attached to the 3rd and 7th carbon atoms of a nine-carbon backbone. The molecular formula of 3,7-Dimethylnonane is C11H24, and it has a molecular weight of approximately 156.3 g/mol.

The physical properties of 3,7-Dimethylnonane are well-documented. It is a colorless liquid with a mild odor and is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. The boiling point of 3,7-Dimethylnonane is around 195°C, making it suitable for use in applications that require moderate thermal stability. Additionally, its low viscosity and high volatility contribute to its versatility in various industrial processes.

In terms of chemical properties, 3,7-Dimethylnonane exhibits typical behavior for an alkane. It undergoes combustion to produce carbon dioxide and water, and it can be halogenated to form halogenated derivatives. These derivatives have found applications in the synthesis of more complex organic molecules and in the development of new materials.

The synthesis of 3,7-Dimethylnonane can be achieved through various methods. One common approach involves the alkylation of nonane with methyl iodide in the presence of a strong base such as sodium hydride. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high selectivity. Another method involves the catalytic hydrogenation of the corresponding unsaturated hydrocarbon, which can be obtained through dehydrogenation reactions or other synthetic routes.

3,7-Dimethylnonane has found applications in several industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its branched chain structure provides a scaffold for the attachment of functional groups that can enhance the pharmacological properties of the final product. For example, recent studies have explored the use of 3,7-Dimethylnonane-derived compounds in the development of anti-inflammatory agents and antiviral drugs.

In the field of materials science, 3,7-Dimethylnonane has been investigated for its potential as a precursor for polymer synthesis. Polymers derived from this compound have shown promise in applications such as coatings, adhesives, and elastomers due to their excellent mechanical properties and thermal stability. Recent research has also focused on using 3,7-Dimethylnonane-based polymers in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In the context of environmental science, 3,7-Dimethylnonane has been studied for its biodegradability and environmental impact. Unlike some other hydrocarbons that persist in the environment for extended periods, 3,7-Dimethylnonane has been shown to degrade relatively quickly under aerobic conditions. This property makes it a more environmentally friendly alternative to certain traditional solvents and intermediates used in industrial processes.

The safety profile of 3,7-Dimethylnonane is another important aspect to consider. While it is generally considered safe for use in industrial settings when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 3,7-Dimethylnonane (CAS No. 17302-32-8) is a versatile hydrocarbon with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an attractive choice for researchers and industrialists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the fields of pharmaceuticals, materials science, and environmental science.